Cas no 80703-89-5 (2-Butanone, 4-(4-chlorophenyl)-3,3-dimethyl-)

• Product Name: 2-Butanone, 4-(4-chlorophenyl)-3,3-dimethyl-
• CAS No: 80703-89-5
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• CID: 705188
• PubChem ID: 12870632
• Update Time: 2025-04-19

2-Butanone, 4-(4-chlorophenyl)-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(4-chlorophenyl)-3,3-dimethyl-
• 4-(4-chlorophenyl)-3,3-dimethylbutan-2-one
• 80703-89-5
• 1-(4-chlorophenyl)-2,2-dimethylbutan-3-one
• KQYDWKBGHOJTRR-UHFFFAOYSA-N
• DTXSID70512009
• 1-(4-chlorophenyl)-2,2-dimethyl-3-butanone
• SCHEMBL10383881

• Inchi： 1S/C12H15ClO/c1-9(14)12(2,3)8-10-4-6-11(13)7-5-10/h4-7H,8H2,1-3H3
• InChI Key： KQYDWKBGHOJTRR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C(C)=O)(C)C

Computed Properties

• Exact Mass: 210.0811428g/mol
• Monoisotopic Mass: 210.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų